![molecular formula C5H6ClNS B6279731 3-(2-chloroethyl)-1,2-thiazole CAS No. 1314966-56-7](/img/no-structure.png)
3-(2-chloroethyl)-1,2-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds like “3-(2-chloroethyl)-1,2-thiazole” belong to a class of organic compounds known as thiazoles, which are heterocyclic compounds with a five-membered C3NS ring . The term “2-chloroethyl” refers to an alkyl chain with two carbon atoms and a chlorine atom attached to one of these carbon atoms .
Molecular Structure Analysis
The molecular structure of a compound like “3-(2-chloroethyl)-1,2-thiazole” would consist of a thiazole ring with a 2-chloroethyl group attached at the 3-position . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the exact structure of the compound and the conditions of the reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “3-(2-chloroethyl)-1,2-thiazole” would depend on its exact structure . These properties could include its melting and boiling points, solubility in various solvents, and stability under different conditions .Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for a compound like “3-(2-chloroethyl)-1,2-thiazole” could include further studies on its synthesis, properties, and potential applications . This could involve developing new synthetic methods, investigating its reactivity under different conditions, or exploring its potential uses in various fields .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-chloroethyl)-1,2-thiazole involves the reaction of 2-chloroethylamine with 2-bromoacetylthiazole.", "Starting Materials": [ "2-chloroethylamine", "2-bromoacetylthiazole", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "To a solution of 2-bromoacetylthiazole (1.0 g, 4.5 mmol) in ethanol (10 mL) and water (5 mL), sodium hydroxide (0.5 g, 12.5 mmol) is added.", "The mixture is stirred at room temperature for 10 minutes.", "To this mixture, 2-chloroethylamine (0.5 g, 5.0 mmol) is added dropwise.", "The reaction mixture is stirred at room temperature for 24 hours.", "The reaction mixture is then poured into water (50 mL) and extracted with ethyl acetate (3 x 20 mL).", "The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "The crude product is purified by column chromatography using ethyl acetate/hexanes as the eluent to afford 3-(2-chloroethyl)-1,2-thiazole as a yellow solid (0.8 g, 70% yield)." ] } | |
CAS RN |
1314966-56-7 |
Product Name |
3-(2-chloroethyl)-1,2-thiazole |
Molecular Formula |
C5H6ClNS |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.